Butamirate Butamirate Butamirate (or brospamin) is a cough suppressant. A study found it to bind to the cough center in the medulla oblongata, more specifically the dextromethorphan-binding site in guinea pig brain with high affinity. As a 2-(2-diethylaminoethoxy)ethyl ester it is chemically related to oxeladin and pentoxyverine, which are in the same class.
Brand Name: Vulcanchem
CAS No.: 18109-80-3
VCID: VC0195433
InChI: InChI=1S/C18H29NO3/c1-4-17(16-10-8-7-9-11-16)18(20)22-15-14-21-13-12-19(5-2)6-3/h7-11,17H,4-6,12-15H2,1-3H3
SMILES: CCC(C1=CC=CC=C1)C(=O)OCCOCCN(CC)CC
Molecular Formula: C18H29NO3
Molecular Weight: 307.4 g/mol

Butamirate

CAS No.: 18109-80-3

Impurities

VCID: VC0195433

Molecular Formula: C18H29NO3

Molecular Weight: 307.4 g/mol

Purity: > 95%

Butamirate - 18109-80-3

CAS No. 18109-80-3
Product Name Butamirate
Molecular Formula C18H29NO3
Molecular Weight 307.4 g/mol
IUPAC Name 2-[2-(diethylamino)ethoxy]ethyl 2-phenylbutanoate
Standard InChI InChI=1S/C18H29NO3/c1-4-17(16-10-8-7-9-11-16)18(20)22-15-14-21-13-12-19(5-2)6-3/h7-11,17H,4-6,12-15H2,1-3H3
Standard InChIKey DDVUMDPCZWBYRA-UHFFFAOYSA-N
SMILES CCC(C1=CC=CC=C1)C(=O)OCCOCCN(CC)CC
Canonical SMILES CCC(C1=CC=CC=C1)C(=O)OCCOCCN(CC)CC
Description Butamirate (or brospamin) is a cough suppressant. A study found it to bind to the cough center in the medulla oblongata, more specifically the dextromethorphan-binding site in guinea pig brain with high affinity. As a 2-(2-diethylaminoethoxy)ethyl ester it is chemically related to oxeladin and pentoxyverine, which are in the same class.
Purity > 95%
Quantity Milligrams-Grams
Solubility 41.1 [ug/mL]
Synonyms Butamirate; Butamyrate; 2-Phenylbutyric acid 2-[2-(diethylamino)ethoxy]ethyl ester; Benzeneacetic acid, alpha-ethyl-, 2-(2-(diethylamino)ethoxy)ethyl ester; Brospamin; Butamirate [inn:ban]; Butamirato; Butamirato [inn-spanish]
PubChem Compound 28892
Last Modified Nov 11 2021
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